Cas no 886907-30-8 (3,4,7,9-tetramethyl-1-octyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione)

• Product Name: 3,4,7,9-tetramethyl-1-octyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione
• CAS No: 886907-30-8
• MF: C₁₉H₃₀N₆O₂
• MW: 374.480503559113
• CID: 5477424
• Update Time: 2025-05-20

3,4,7,9-tetramethyl-1-octyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione Chemical and Physical Properties

Names and Identifiers

• 3,4,7,9-tetramethyl-1-octyl-4H-purino[8,7-c][1,2,4]triazine-6,8-dione
• 3,4,7,9-tetramethyl-1-octyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione

• Inchi： 1S/C19H30N6O2/c1-6-7-8-9-10-11-12-24-18-20-16-15(25(18)14(3)13(2)21-24)17(26)23(5)19(27)22(16)4/h14H,6-12H2,1-5H3
• InChI Key： SWFAOHRAVRZPNH-UHFFFAOYSA-N
• SMILES： N12C(C)C(C)=NN(CCCCCCCC)C1=NC1=C2C(=O)N(C)C(=O)N1C

Additional information on 3,4,7,9-tetramethyl-1-octyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione

Comprehensive Overview of 3,4,7,9-tetramethyl-1-octyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione (CAS No. 886907-30-8)

The compound 3,4,7,9-tetramethyl-1-octyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione (CAS No. 886907-30-8) is a specialized heterocyclic molecule that has garnered significant attention in the fields of medicinal chemistry and material science. Its unique structure, featuring a purine core modified with triazine and alkyl substituents, makes it a subject of interest for researchers exploring novel bioactive compounds and advanced materials. This article delves into its properties, applications, and relevance to contemporary scientific trends.

One of the most intriguing aspects of 3,4,7,9-tetramethyl-1-octyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione is its potential role in drug discovery. The purine scaffold is a well-known pharmacophore, prevalent in many biologically active molecules, including antiviral and anticancer agents. The incorporation of a triazine ring and alkyl chains in this compound may enhance its binding affinity to specific biological targets, making it a candidate for further pharmacological evaluation. Researchers are particularly interested in its possible interactions with enzymes involved in nucleotide metabolism.

In addition to its biomedical applications, 3,4,7,9-tetramethyl-1-octyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione has potential uses in material science. The octyl chain introduces lipophilic characteristics, which could be advantageous in the design of organic semiconductors or liquid crystals. Its tetramethyl groups may also contribute to steric stabilization, a property highly valued in the development of functional materials for optoelectronic devices.

The synthesis of 3,4,7,9-tetramethyl-1-octyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione involves multi-step organic reactions, often starting from readily available purine derivatives. Key steps include alkylation, cyclization, and functional group modifications, which require precise control of reaction conditions to achieve high yields and purity. Advanced analytical techniques such as NMR, HPLC, and mass spectrometry are essential for characterizing this compound and ensuring its quality for research purposes.

From an environmental and sustainability perspective, the development of 3,4,7,9-tetramethyl-1-octyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione aligns with the growing demand for green chemistry practices. Researchers are exploring eco-friendly synthetic routes, such as catalytic methods and solvent-free reactions, to minimize waste and reduce the environmental footprint of its production. This approach resonates with the broader scientific community's commitment to sustainable innovation.

Given the increasing interest in personalized medicine and targeted therapies, 3,4,7,9-tetramethyl-1-octyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione could play a role in the development of next-generation therapeutics. Its structural versatility allows for further derivatization, enabling the creation of analogs with tailored properties. This flexibility is particularly valuable in addressing unmet medical needs and overcoming drug resistance challenges.

In conclusion, 3,4,7,9-tetramethyl-1-octyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione (CAS No. 886907-30-8) represents a fascinating intersection of chemistry, biology, and materials science. Its unique structure and potential applications make it a compelling subject for ongoing research. As scientific advancements continue to unfold, this compound may emerge as a key player in innovative solutions for health and technology.